Cas no 5413-05-8 (Ethyl 2-Phenylacetoacetate)

Ethyl 2-Phenylacetoacetate Properties

Names and Identifiers

• Ethyl 3-oxo-2-phenylbutanoate
• 2-Phenylacetoacetic acid ethyl ester
• Ethyl 2-phenylacetoacetate
• 2-fenil-3-oxobutanoato di etile
• 3-oxo-2-phenylbutyric acid ethyl ester
• ethyl 2-phenyl-3-oxobutanoate
• ethyl 2-phenyl-acetoacetate
• Ethyl acetylphenylacetate
• EINECS 226-500-0
• NSC6389
• alpha-phenylacetoacetic acid ethyl ester
• NSC 6389
• H11956
• EN300-79428
• NSC-6389
• 2-phenylacetoacetic acid ethyl ester
• BS-23548
• A829978
• AKOS005207202
• SY106358
• Ethyl a-acetylbenzeneacetate
• SCHEMBL583575
• ethyl 3-oxo-2-phenylbutanoate
• NS00043761
• 5413-05-8
• AI3-18894
• MFCD00040490
• PWRUKIPYVGHRFL-UHFFFAOYSA-N
• 3-(p-tolyl)-rhodanin
• Benzeneacetic acid, alpha-acetyl-, ethyl ester
• CS-0453527
• 3-oxo-2-phenyl-butyric acid ethyl ester
• DB-052492
• Ethyl ?-Acetylbenzeneacetate; 3-Oxo-2-phenylbutyric Acid Ethyl Ester; Ethyl 3-Oxo-2-phenylbutanoate; Ethyl ?-Phenylacetoacetate; NSC 6389;
• +Expand

• MDL： MFCD00040490
• InChIKey： PWRUKIPYVGHRFL-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O3/c1-3-15-12(14)11(9(2)13)10-7-5-4-6-8-10/h4-8,11H,3H2,1-2H3
• SMILES： CCOC(=O)C(C(=O)C)C1=CC=CC=C1
• BRN： 1912655

Computed Properties

• Exact Mass: 206.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 206.094
• Heavy Atom Count: 15
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.92230
• PSA: 43.37000
• Refractive Index: 1.5130
• Boiling Point: 140-144°C 10mm
• Melting Point: 140-144°C/10mm
• Flash Point: 140-144°C/10mm
• Color/Form: Not determined
• Solubility: Not determined.
• Density: 1,085 g/cm3

Ethyl 2-Phenylacetoacetate Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

Ethyl 2-Phenylacetoacetate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%